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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410

An In-depth Examination of the Molecular Characteristics, Synthesis, and Application of a
Widely Used Azo Dye

Reactive Brown 18, a prominent member of the reactive azo dye family, is a crucial colorant in
the textile industry, valued for its ability to form robust covalent bonds with cellulosic fibers. This
technical guide provides a comprehensive overview of its chemical and physical properties,
synthesis, and the mechanisms governing its interaction with substrates. This document is
intended for researchers, scientists, and professionals in drug development and related fields
who require a detailed understanding of this compound.

Core Molecular and Physical Properties

There is significant conflicting information in commercially available literature regarding the
precise molecular formula and weight of Reactive Brown 18 (CAS Number: 12225-73-9). While
some sources erroneously report a simple molecular formula of CeHsN203, a more chemically
consistent description identifies it as a complex double azo, metal-complex dye.[1][2][3] This
structure is characterized by the presence of two azo (-N=N-) groups, which are the primary
chromophores, and a coordinated metal atom, typically chromium or copper, which enhances
the dye's stability and colorfastness.[1] The presence of reactive groups, such as vinyl sulfone,
enables the dye to form covalent bonds with the hydroxyl groups of cellulose fibers.[3]

For clarity and accuracy, this guide will proceed with the understanding that Reactive Brown 18
is a complex azo dye. However, a definitive, publicly available elucidated structure with a
corresponding molecular formula and weight remains elusive in the reviewed literature.
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Researchers should exercise caution and seek analytical confirmation when using this dye in

precise stoichiometric applications.

Property Data
CAS Number 12225-73-9

C.l. Reactive Brown 18, Reactive Brown GR,
Synonyms

Remazol Brown GR, and others[4]
Appearance Brown powder or crystalline solid[1]
Solubility Good solubility in water[1]
Molecular Structure Class Double azo, Metal Complex[2][3]

Synthesis and Manufacturing

The industrial synthesis of Reactive Brown 18 is a multi-step process rooted in classical azo

dye chemistry.[1][3] The general workflow involves diazotization and coupling reactions.

Experimental Protocol: General Synthesis

Diazotization: A primary aromatic amine is treated with nitrous acid (HNO2), typically
generated in situ from sodium nitrite and a strong acid (e.g., hydrochloric acid), at low
temperatures (0-5 °C) to form a diazonium salt.

First Coupling Reaction: The resulting diazonium salt is reacted with a first coupling
component, an electron-rich aromatic compound, to form a monoazo compound.

Second Diazotization and Coupling: The monoazo compound, which contains another
primary aromatic amine group, undergoes a second diazotization reaction followed by a
second coupling reaction with a final coupling component to form the double azo structure.

Metallization: The double azo compound is then treated with a metal salt (e.g., a chromium
or copper salt) to form the final metal-complex dye.

Purification: The synthesized dye is purified through filtration, washing, and drying to remove
impurities and unreacted starting materials.
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The precise starting materials and reaction conditions are often proprietary and can vary
between manufacturers.

Mechanism of Action: Dyeing of Cellulosic Fibers

The efficacy of Reactive Brown 18 as a textile dye stems from its ability to form a covalent bond
with the substrate, leading to high wash fastness. This process is typically carried out under
alkaline conditions.

The reaction mechanism involves the following key steps:

« Activation of the Reactive Group: Under alkaline conditions, the reactive group of the dye
(e.g., a sulfatoethylsulfone group) is converted into the more reactive vinyl sulfone form.

» Activation of Cellulose: The alkaline medium also ionizes the hydroxyl groups of the cellulose
fibers, making them nucleophilic.

e Covalent Bond Formation: The nucleophilic cellulosic hydroxyl group attacks the electrophilic
double bond of the vinyl sulfone group, forming a stable ether linkage. This covalent bond
permanently attaches the dye to the fiber.

A competing reaction is the hydrolysis of the reactive group, where it reacts with hydroxide ions
in the dyebath instead of the fiber. This hydrolyzed dye can no longer react with the cellulose
and must be washed out.

Diagrams and Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Caption: General synthesis workflow for Reactive Brown 18.
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Caption: Mechanism of covalent bond formation with cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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brown-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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